Cas no 885274-06-6 (4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester
• CAS No: 885274-06-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 711090
• PubChem ID: 577300
• Update Time: 2025-04-19

4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester
• 5-p-Tolyl-oxazole-4-carboxylic acid ethyl ester
• ethyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate
• ETHYL 5-(P-TOLYL)OXAZOLE-4-CARBOXYLATE
• Oxazole-4-carboxylic acid,5-(4-methylphenyl)-,ethyl ester
• DB-077563
• ETHYL5-(P-TOLYL)OXAZOLE-4-CARBOXYLATE
• AKOS010897381
• Ethyl 5-(4-methylphenyl)-1,3-oxazole-4-carboxylate #
• 885274-06-6
• Oxazole-4-carboxylic acid, 5-(4-methylphenyl)-, ethyl ester
• AB04783
• DGLJLPRCZCJLMW-UHFFFAOYSA-N

• Inchi： 1S/C13H13NO3/c1-3-16-13(15)11-12(17-8-14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： DGLJLPRCZCJLMW-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OCC)=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.82670